N-(2,4-dichlorophenyl)-2-phenoxybutanamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-phenoxybutanamide
• InChI: InChI=1S/C16H15Cl2NO2/c1-2-15(21-12-6-4-3-5-7-12)16(20)19-14-9-8-11(17)10-13(14)18/h3-10,15H,2H2,1H3,(H,19,20)
• InChI Key: NAVIQOUHIZMUEF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=C(C=C(C=C1)Cl)Cl)OC2=CC=CC=C2
• Molecular Formula: C16H15Cl2NO2
• Molecular Weight: 324.2 g/mol

Description

N-(2,4-dichlorophenyl)-2-phenoxybutanamide is an organic compound that belongs to the class of amides It is characterized by the presence of a 2,4-dichlorophenyl group and a phenoxybutanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(2,4-dichlorophenyl)-2-phenoxybutanamide typically involves the reaction of 2,4-dichloroaniline with 2-phenoxybutanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors can enhance the efficiency and yield of the reaction. Additionally, the purification process may involve advanced techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions: N-(2,4-dichlorophenyl)-2-phenoxybutanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the phenoxy group.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as sodium methoxide in methanol.

Major Products:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

N-(2,4-dichlorophenyl)-2-phenoxybutanamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of N-(2,4-dichlorophenyl)-2-phenoxybutanamide involves its interaction with specific molecular targets. It may act as an inhibitor of certain enzymes or receptors, thereby modulating biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

• N-(2,4-dichlorophenyl)-2-chlorobutanamide
• N-(2,4-dichlorophenyl)-2-phenoxyacetamide
• N-(2,4-dichlorophenyl)-2-phenoxypropionamide

Comparison: N-(2,4-dichlorophenyl)-2-phenoxybutanamide is unique due to the presence of both the 2,4-dichlorophenyl and phenoxybutanamide groups. This combination imparts distinct chemical and biological properties compared to similar compounds. For instance, the phenoxybutanamide moiety may enhance its lipophilicity and membrane permeability, making it more effective in certain biological applications.